Cas no 560086-33-1 (Benzene, 1,1'-[1,8-octanediylbis(oxy)]bis[3-(bromomethyl)-)

• Product Name: Benzene, 1,1'-[1,8-octanediylbis(oxy)]bis[3-(bromomethyl)-
• CAS No: 560086-33-1
• MF: C₂₂H₂₈Br₂O₂
• MW: 484.264525413513
• CID: 350100
• PubChem ID: 71444904
• Update Time: 2025-04-19

Benzene, 1,1'-[1,8-octanediylbis(oxy)]bis[3-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[1,8-octanediylbis(oxy)]bis[3-(bromomethyl)-
• 1-(bromomethyl)-3-[8-[3-(bromomethyl)phenoxy]octoxy]benzene
• 560086-33-1
• 1,1'-[Octane-1,8-diylbis(oxy)]bis[3-(bromomethyl)benzene]
• DTXSID80853652

• Inchi： 1S/C22H28Br2O2/c23-17-19-9-7-11-21(15-19)25-13-5-3-1-2-4-6-14-26-22-12-8-10-20(16-22)18-24/h7-12,15-16H,1-6,13-14,17-18H2
• InChI Key： PUSCHTBGYIGNRG-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1)OCCCCCCCCOC1C=CC=C(CBr)C=1

Computed Properties

• Exact Mass: 482.04564
• Monoisotopic Mass: 482.04561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46